Cas no 1807198-64-6 (Methyl 3-bromo-4-methylpyridine-2-acetate)

• Product Name: Methyl 3-bromo-4-methylpyridine-2-acetate
• CAS No: 1807198-64-6
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 4901819
• Update Time: 2025-10-31

Methyl 3-bromo-4-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-methylpyridine-2-acetate

• Inchi： 1S/C9H10BrNO2/c1-6-3-4-11-7(9(6)10)5-8(12)13-2/h3-4H,5H2,1-2H3
• InChI Key： RMCVTKFWWDLHHM-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CN=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-4-methylpyridine-2-acetate

Recent Advances in the Application of Methyl 3-bromo-4-methylpyridine-2-acetate (CAS: 1807198-64-6) in Chemical Biology and Pharmaceutical Research

Methyl 3-bromo-4-methylpyridine-2-acetate (CAS: 1807198-64-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting neurological disorders and cancer. Recent studies have highlighted its versatility as a building block in medicinal chemistry, owing to its reactive bromine and ester functional groups, which allow for further derivatization. This research brief synthesizes the latest findings on its applications, synthetic methodologies, and pharmacological potential, providing a comprehensive overview for researchers in the field.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Methyl 3-bromo-4-methylpyridine-2-acetate as a precursor for the synthesis of novel kinase inhibitors. The bromine moiety facilitated Suzuki-Miyaura cross-coupling reactions with various boronic acids, yielding a library of compounds with potent inhibitory activity against tyrosine kinases implicated in cancer progression. The study reported IC50 values in the nanomolar range for several derivatives, underscoring the compound's utility in drug discovery pipelines.

Another significant advancement was reported in ACS Chemical Neuroscience, where Methyl 3-bromo-4-methylpyridine-2-acetate served as the starting material for developing modulators of the GABA-A receptor. The ester group was hydrolyzed and subsequently converted to amide derivatives, which exhibited enhanced blood-brain barrier permeability. These compounds showed promising anxiolytic effects in rodent models without the sedative side effects associated with traditional benzodiazepines, opening new avenues for treating anxiety disorders.

From a synthetic chemistry perspective, recent work in Organic Letters (2024) demonstrated an improved protocol for the large-scale production of Methyl 3-bromo-4-methylpyridine-2-acetate. The new method employs continuous flow chemistry, achieving a 92% yield with significantly reduced reaction times compared to batch processes. This innovation addresses previous challenges in scalability, making the compound more accessible for industrial applications.

Pharmacokinetic studies have also shed light on the metabolic fate of derivatives stemming from this compound. Research in Drug Metabolism and Disposition revealed that the methylpyridine core exhibits favorable metabolic stability, while the acetate moiety serves as a prodrug strategy for controlled release. These properties make it an attractive scaffold for designing orally bioavailable pharmaceuticals.

Looking forward, the unique chemical properties of Methyl 3-bromo-4-methylpyridine-2-acetate continue to inspire novel applications. Current clinical trials are investigating its derivatives as potential treatments for resistant forms of epilepsy and as adjuvants in immunotherapy regimens. The compound's versatility ensures its ongoing relevance in chemical biology and pharmaceutical research, with new discoveries likely to emerge in the coming years.